Cas no 2229671-36-5 (3-(2-bromo-3-nitrophenyl)prop-2-enal)

• Product Name: 3-(2-bromo-3-nitrophenyl)prop-2-enal
• CAS No: 2229671-36-5
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 6447257
• PubChem ID: 165779033
• Update Time: 2025-06-11

3-(2-bromo-3-nitrophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-nitrophenyl)prop-2-enal
• 2229671-36-5
• EN300-1922105

• Inchi： 1S/C9H6BrNO3/c10-9-7(4-2-6-12)3-1-5-8(9)11(13)14/h1-6H/b4-2+
• InChI Key： SNSGCCKJLQQYQT-DUXPYHPUSA-N
• SMILES： BrC1C(=CC=CC=1/C=C/C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.95311g/mol
• Monoisotopic Mass: 254.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.9Ų

Additional information on 3-(2-bromo-3-nitrophenyl)prop-2-enal

Introduction to 3-(2-bromo-3-nitrophenyl)prop-2-enal (CAS No. 2229671-36-5)

3-(2-bromo-3-nitrophenyl)prop-2-enal, with the CAS number 2229671-36-5, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromo and nitro functionalities, which contribute to its reactivity and versatility in synthetic chemistry.

The molecular formula of 3-(2-bromo-3-nitrophenyl)prop-2-enal is C₁₀H₇BrNO₃, and it has a molecular weight of approximately 259.06 g/mol. The compound features a conjugated system that includes a benzene ring, a bromo substituent, a nitro group, and an aldehyde functional group. These structural elements make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities.

In the realm of pharmaceutical research, 3-(2-bromo-3-nitrophenyl)prop-2-enal has shown promise as an intermediate in the development of novel therapeutic agents. Recent studies have explored its potential as a precursor for the synthesis of compounds with anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory effects on specific enzymes involved in inflammatory pathways.

The nitro group in 3-(2-bromo-3-nitrophenyl)prop-2-enal can be reduced to an amino group through various chemical transformations, such as catalytic hydrogenation or chemical reduction using reagents like tin(II) chloride. This transformation opens up a wide range of possibilities for further functionalization and the creation of new bioactive molecules. Additionally, the bromo substituent can be utilized in cross-coupling reactions to introduce other functional groups or extend the carbon chain, thereby expanding the scope of its applications.

In materials science, 3-(2-bromo-3-nitrophenyl)prop-2-enal has been investigated for its potential use in the synthesis of advanced polymers and organic materials. Its conjugated system and reactive functional groups make it suitable for polymerization reactions, leading to the formation of materials with unique optical and electronic properties. Research in this area has shown that polymers derived from this compound exhibit enhanced thermal stability and mechanical strength, making them valuable for applications in electronics and coatings.

The synthetic versatility of 3-(2-bromo-3-nitrophenyl)prop-2-enal is further highlighted by its use in organic synthesis as a building block for more complex molecules. Chemists have employed this compound in various multi-step syntheses to create natural products, pharmaceuticals, and other fine chemicals. The ability to selectively modify different functional groups within the molecule allows for precise control over the final product's properties.

In conclusion, 3-(2-bromo-3-nitrophenyl)prop-2-enal (CAS No. 2229671-36-5) is a multifaceted compound with significant potential in multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers aiming to develop new therapeutic agents, advanced materials, and synthetic methodologies. As ongoing research continues to uncover new applications and properties, this compound is likely to remain at the forefront of chemical innovation.